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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Sofosbuvir impurity G, a
known related substance of the direct-acting antiviral agent Sofosbuvir. The focus is on its
chemical identity, analytical characterization, and its relationship to the parent drug molecule.
This guide is intended to support research, quality control, and drug development activities.

Chemical Identity and Structure

Sofosbuvir impurity G is a diastereoisomer of the active pharmaceutical ingredient
Sofosbuvir.[1][2][3] Diastereomers are stereoisomers that are not mirror images of one another,
meaning they have different configurations at one or more, but not all, of the equivalent chiral
centers. Sofosbuvir itself is a specific stereocisomer, and impurity G represents another possible
stereoisomer formed during synthesis.

The primary structural difference between Sofosbuvir and its diastereomers often lies at the
chiral phosphorus center of the phosphoramidate moiety. Sofosbuvir is the (S)-diastereomer at

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15566924#bc-rfq
https://www.benchchem.com/product/b15566924/docs?utm_src=pdf-body#a-technical-guide-to-the-identification-and-analysis-of-sofosbuvir-impurity-g
https://www.benchchem.com/product/b15566924/docs?utm_src=pdf-body#a-technical-guide-to-the-identification-and-analysis-of-sofosbuvir-impurity-g
https://www.medchemexpress.com/Sofosbuvir_impurity_G.html
https://www.medchemexpress.cn/Sofosbuvir_impurity_G.html
https://www.medchemexpress.com/Sofosbuvir_impurity_G.html?locale=de-DE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

the phosphorus atom (Sp), which is the therapeutically active form. Sofosbuvir Impurity G is
the corresponding (R)-diastereomer (Rp).

Parent Compound: Sofosbuvir

e |[UPAC Name: propan-2-yl (2S)-2-[[[(2R,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-
hydroxy-4-methyloxolan-2-yllmethoxy-(S)-phenoxyphosphoryllamino]propanoate[4][5]

e CAS Number: 1190307-88-0[4]

Impurity: Sofosbuvir Impurity G

o Chemical Name: Sofosbuvir 3'-O-Phosphoramidate; (Rp)-isomer of Sofosbuvir[6][7]
« CAS Number: 1337482-15-1[1][6][7][8][°]

o Description: As a diastereomer, it shares the same molecular formula and connectivity as
Sofosbuvir but differs in the three-dimensional arrangement at the phosphorus center. This
subtle change can impact its biological activity and must be controlled within strict limits in
the final drug product.

Quantitative Data

The fundamental physicochemical properties of Sofosbuvir Impurity G are identical to
Sofosbuvir, as expected for isomeric compounds. Key quantitative data is summarized in the

table below.
Parameter Value References
Molecular Formula C22H20FN309P (1161811101
Molecular Weight 529.45 g/mol [1][6]181[10]
CAS Number 1337482-15-1 [11[61171181I°]

Analytical Methodology
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The quantification and control of isomeric impurities like Sofosbuvir Impurity G are critical for
ensuring the quality and safety of the drug product. Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC) is the most common and effective technique for separating and
quantifying Sofosbuvir from its diastereomers and other related substances.[11][12]

Below is a representative stability-indicating RP-HPLC method synthesized from established
analytical protocols for Sofosbuvir and its impurities.[13][14]

Objective: To separate and quantify Sofosbuvir from its related substances, including the
diastereomeric Impurity G.

Experimental Protocol:

 Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with
a UV-Vis or Photodiode Array (PDA) detector.

o Stationary Phase (Column): Kromasil 100 C18 (250 mm x 4.6 mm, 5 um patrticle size) or
equivalent.[14]

o Mobile Phase:

o Atypical mobile phase involves a mixture of an aqueous buffer and an organic solvent. For
example, an isocratic elution with a 50:50 (v/v) mixture of 0.1% trifluoroacetic acid in water
and acetonitrile.[13]

o Gradient elution may also be employed for complex separations involving multiple
impurities.

e Flow Rate: 1.0 mL/min.[13][14]
e Column Temperature: 25°C (ambient).[14]

o Detection Wavelength: 260 nm, which is the absorption maximum for the uracil chromophore
in the Sofosbuvir molecule.[13][15][16]

e Injection Volume: 10 pL.[14]

e Sample Preparation:
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o Prepare a stock solution of the Sofosbuvir sample (bulk drug or powdered tablets) in a
suitable diluent (e.g., a 50:50 mixture of water and acetonitrile).

o Sonicate the solution to ensure complete dissolution.
o Filter the solution through a 0.45 um syringe filter to remove particulates before injection.

Method Validation Parameters: The method should be validated according to ICH guidelines,
demonstrating specificity (the ability to separate the impurity from the main peak and other
components), linearity, accuracy, precision (repeatability and intermediate precision), and
robustness.[11] The limits of detection (LOD) and quantification (LOQ) for the impurity should
be established.[14]

Logical Relationship Diagram

The following diagram illustrates the isomeric relationship between the active pharmaceutical
ingredient, Sofosbuvir, and Sofosbuvir Impurity G.
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Caption: Logical relationship between Sofosbuvir and its diastereomer, Impurity G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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